Cas no 152406-28-5 (Imidazo[4',5':4,5]cyclopenta[1,2-e]pyrrolo[1,2-a]pyrazine-4,7-dione,1-bromo-5,5a,5b,6,8,8a,9,9a-octahydro-8a-hydroxy-8-methyl-, (5aS,5bS,8aS,9aR)-)

• Product Name: Imidazo[4',5':4,5]cyclopenta[1,2-e]pyrrolo[1,2-a]pyrazine-4,7-dione,1-bromo-5,5a,5b,6,8,8a,9,9a-octahydro-8a-hydroxy-8-methyl-, (5aS,5bS,8aS,9aR)-
• CAS No: 152406-28-5
• MF: C₁₂H₁₃BrN₄O₃
• MW: 341.160621404648
• CID: 201658
• PubChem ID: 177936
• Update Time: 2025-04-19

Imidazo[4',5':4,5]cyclopenta[1,2-e]pyrrolo[1,2-a]pyrazine-4,7-dione,1-bromo-5,5a,5b,6,8,8a,9,9a-octahydro-8a-hydroxy-8-methyl-, (5aS,5bS,8aS,9aR)- Chemical and Physical Properties

Names and Identifiers

• Imidazo[4',5':4,5]cyclopenta[1,2-e]pyrrolo[1,2-a]pyrazine-4,7-dione,1-bromo-5,5a,5b,6,8,8a,9,9a-octahydro-8a-hydroxy-8-methyl-, (5aS,5bS,8aS,9aR)-
• Imidazo[4',5':4,5]cyclopenta[1,2-e]pyrrolo[1,2-a]pyrazine-4,7-dione,1-bromo-5,5a,5b,6,8,8a,9,9a-octahydro-8a-hydroxy-8-methyl
• CHEMBL1096256
• NSC786147
• NSC-786147
• Agelastatin A
• (1R,9S,10S,14S)-3-bromo-14-hydroxy-13-methyl-2,8,11,13-tetrazatetracyclo[7.6.0.02,6.010,14]pentadeca-3,5-diene-7,12-dione
• 152406-28-5
• SCHEMBL4745999
• DTXSID60934493
• AKOS040747602
• 1-Bromo-7,8a-dihydroxy-8-methyl-5a,5b,8,8a,9,9a-hexahydroimidazo[4',5':4,5]cyclopenta[1,2-e]pyrrolo[1,2-a]pyrazin-4(5H)-one
• Agelastatine A
• (-)-Agelastatin A
• 7MB
• HY-125132
• Imidazo(4',5':4,5)cyclopenta(1,2-e)pyrrolo(1,2-a)pyrazine-4,7-dione, 1-bromo-5,5a,5b,6,8,8a,9,9a-octahydro-8a-hydroxy-8-methyl-, (5aS-(5aalpha,5bbeta,8abeta,9aalpha))-
• MPASKXAEPUAMBS-WJOUQXRDSA-N
• CS-0089439

• Inchi： 1S/C12H13BrN4O3/c1-16-11(19)15-9-8-6(4-12(9,16)20)17-5(10(18)14-8)2-3-7(17)13/h2-3,6,8-9,20H,4H2,1H3,(H,14,18)(H,15,19)/t6-,8-,9+,12+/m1/s1
• InChI Key： MPASKXAEPUAMBS-WJOUQXRDSA-N
• SMILES： BrC1=CC=C2C(N[C@@H]3[C@@H](C[C@@]4([C@H]3NC(N4C)=O)O)N21)=O

Computed Properties

• Exact Mass: 340.01719
• Monoisotopic Mass: 340.01710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• PSA: 86.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives 2-heteroaryl carboxamides